Cas no 1257431-69-8 (2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide)

• Product Name: 2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide
• CAS No: 1257431-69-8
• MF: C₁₃H₂₀BN₃O₃
• MW: 277.127202987671
• CID: 5463414
• Update Time: 2025-06-07

2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide
• Z2050052580
• 2-amino-N-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-nicotinamide
• 2-amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
• 2-amino-N-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
• 3-Pyridinecarboxamide, 2-amino-N-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C13H20BN3O3/c1-12(2)13(3,4)20-14(19-12)8-6-9(11(18)16-5)10(15)17-7-8/h6-7H,1-5H3,(H2,15,17)(H,16,18)
• InChI Key： NZFANPCJTCWJFS-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C(NC)=O)C=2)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.1597717 g/mol
• Monoisotopic Mass: 277.1597717 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 277.13
• Topological Polar Surface Area: 86.5